Cas no 866545-78-0 (3-(2-chloropyridin-4-yl)-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 3-(2-chloropyridin-4-yl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 866545-78-0
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• CID: 2105570
• PubChem ID: 11572157
• Update Time: 2025-04-21

3-(2-chloropyridin-4-yl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloropyridin-4-yl)-1H-pyrrolo[2,3-b]pyridine
• SCHEMBL8939833
• DA-01954
• 866545-78-0

• Inchi： 1S/C12H8ClN3/c13-11-6-8(3-5-14-11)10-7-16-12-9(10)2-1-4-15-12/h1-7H,(H,15,16)
• InChI Key： JPJUJVQLSOIAQA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 229.0406750Da
• Monoisotopic Mass: 229.0406750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų